(2S,4R)-Fmoc-4-tritylmercapto-pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-tritylsulfanylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C39H33NO4S/c41-37(42)36-24-30(25-40(36)38(43)44-26-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)45-39(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-23,30,35-36H,24-26H2,(H,41,42)/t30-,36+/m1/s1
• InChI Key: CHBJBMXEGJSHBN-GERKYKROSA-N
• Canonical SMILES: C1C(CN(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)SC(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7
• Isomeric SMILES: C1[C@H](CN([C@@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)SC(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C39H33NO4S
• Molecular Weight: 611.7 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolidine ring, the introduction of the carboxylic acid group, and the attachment of the Fmoc and tritylmercapto groups. Without specific literature or patents, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the connectivity of atoms, the stereochemistry, and the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The carboxylic acid group might participate in acid-base reactions, the sulfur atom in the tritylmercapto group could be involved in nucleophilic reactions, and the Fmoc group could be removed under certain conditions to reveal a free amine group.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, and stability would depend on the overall structure and functional groups of the compound.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to interact with various aminotransferases .

Mode of Action

It’s known that the compound acts as a chiral auxiliary, which is a type of molecule that can be used to control the stereochemical outcome of a chemical reaction.

Biochemical Pathways

It’s known that similar compounds can be used as tracers for positron emission tomography (pet) imaging, indicating their involvement in various metabolic processes .

Pharmacokinetics

Studies on similar compounds, such as (2s,4r)-4-[18f]fluoroglutamine, have shown that they can be used for in vivo pet imaging, suggesting that they have suitable pharmacokinetic properties for this application .

Result of Action

It’s known that similar compounds can be used as tracers for pet imaging, suggesting that they may have effects on cellular metabolism .

Action Environment

It’s known that similar compounds can be used as tracers for pet imaging, suggesting that they may be influenced by factors such as the metabolic state of the cells being imaged .

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions would depend on the current applications of this compound. It could involve studying its biological activity, improving its synthesis, or developing new applications.